Cas no 1154319-85-3 (4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine)

• Product Name: 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine
• CAS No: 1154319-85-3
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• MDL: MFCD12410433
• CID: 4681631
• Update Time: 2025-08-05

4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-DIHYDRO-1H-INDOL-1-YL)-2-METHYLPHENYLAMINE
• 4-(Indolin-1-yl)-2-methylaniline
• 4-(2,3-dihydroindol-1-yl)-2-methylaniline
• 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine

• MDL： MFCD12410433
• Inchi： 1S/C15H16N2/c1-11-10-13(6-7-14(11)16)17-9-8-12-4-2-3-5-15(12)17/h2-7,10H,8-9,16H2,1H3
• InChI Key： KCMFMEOXKSRIMU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=C(C)C=2)N)C2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine

Introduction to 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine (CAS No. 1154319-85-3)

4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1154319-85-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a 2,3-dihydro-1H-indol moiety and an amino group attached to a methylphenyl ring suggests its utility in the synthesis of bioactive molecules. The indole scaffold is particularly noteworthy, as it is a core structure in numerous pharmacologically active compounds, including those with antidepressant, antipsychotic, and anti-inflammatory properties.

The 2,3-dihydro-1H-indol part of the molecule contributes to its aromaticity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. This structural motif is commonly found in drugs that modulate neurotransmitter systems, making it a valuable component in the development of novel therapeutics. The methylphenylamine portion introduces additional lipophilicity and potential for receptor binding, further enhancing the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of such compounds with greater precision. Studies have indicated that molecules containing the indol moiety can interact with various enzymes and receptors, including those involved in serotonin and dopamine pathways. This has spurred interest in derivatives of 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine as potential candidates for treating neurological disorders.

In particular, research has highlighted the compound's potential as a precursor in the synthesis of molecules that exhibit activity at serotonin receptor subtypes. Serotonin receptor modulation is a key target in the treatment of depression, anxiety disorders, and other CNS-related conditions. The structural flexibility of 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine allows for modifications that can fine-tune its pharmacological effects, making it a versatile scaffold for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions to form the indole ring system followed by functional group transformations to introduce the amino and methylphenyl groups. Advances in synthetic methodologies have enabled more efficient routes to complex structures like this one, reducing both cost and environmental impact.

From a medicinal chemistry perspective, the compound's dual functionality—combining an indole core with an amine group—makes it an attractive candidate for further exploration. The indole moiety is known for its ability to cross the blood-brain barrier, while the amine group provides opportunities for further derivatization to enhance binding affinity or metabolic stability. Such features are critical for developing drugs that are both effective and well-tolerated.

Recent studies have also explored the role of 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine in modulating inflammatory pathways. Indole derivatives are increasingly recognized for their anti-inflammatory properties, often through mechanisms involving the activation of heme oxygenase-1 (HO-1). This enzyme plays a crucial role in detoxifying reactive oxygen species and maintaining redox balance within cells. By leveraging this pathway, compounds like this one may offer therapeutic benefits beyond traditional neurotransmitter modulation.

The pharmacokinetic profile of 4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine is another area of active investigation. Understanding how quickly a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Computational models can predict these properties based on molecular structure, allowing researchers to prioritize candidates with favorable profiles before moving into expensive wet lab experiments.

In conclusion,4-(2,3-Dihydro-1H-indol-1-YL)-2-methylphenylamine represents a promising scaffold for pharmaceutical development. Its unique structural features make it suitable for targeting multiple biological pathways simultaneously. As research continues to uncover new therapeutic applications for indole derivatives,CAS No. 1154319-85-3 may play a pivotal role in addressing some of today's most challenging medical conditions.